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Compound of Interest

Compound Name: Dbo-83

CAS No.: 95211-53-1

Cat. No.: B1669866 Get Quote

Abstract & Scientific Rationale
DBO-83 is a high-affinity, selective agonist for neuronal nicotinic acetylcholine receptors

(nAChRs), exhibiting particular potency at heteromeric

and homomeric

subtypes (

nM). Unlike simple enzymatic inhibitors, DBO-83 dynamics in cell culture are governed by the
"Nicotinic Paradox":

Acute Exposure (Seconds/Minutes): Results in channel opening, cation influx (

,

), and membrane depolarization.

Chronic Exposure (Hours/Days): Paradoxically leads to receptor desensitization followed by

upregulation (increased surface density) due to chaperoning effects that prevent receptor

degradation.

This guide provides distinct protocols for these opposing experimental goals.

Mechanism of Action (MOA)
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DBO-83 binds to the extracellular ligand-binding domain of the nAChR pentamer. The following

diagram illustrates the bifurcation between acute signaling and chronic upregulation.
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Caption: DBO-83 induced pathway bifurcation. Acute binding triggers depolarization, while

sustained exposure shifts receptors to a desensitized state that resists proteasomal

degradation, causing upregulation.

Preparation and Handling
DBO-83 is typically supplied as a dihydrochloride salt. Proper storage is critical to prevent

hydrolysis or oxidation.

Parameter Specification Notes

Molecular Weight 297.61 g/mol Based on dihydrochloride salt.

Solubility Water (up to 50 mM)

DMSO is also compatible but

water is preferred for neuronal

health.

Stock Concentration 10 mM
Prepare in sterile ddH₂O or

PBS.

Storage -20°C (Aliquot)
Do not freeze-thaw more than

twice. Stable for 6 months.
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Protocol A: Acute Activation (Calcium Imaging /
Electrophysiology)
Goal: Measure immediate receptor gating and ion flux. Critical Factor: Speed. nAChRs

desensitize in milliseconds to seconds. Bath application is often too slow; microperfusion is

recommended.

Cell Preparation: Use SH-SY5Y, PC12, or primary cortical neurons grown on poly-D-lysine

coated coverslips.

Dye Loading (for

): Incubate cells with Fluo-4 AM (2-4 µM) for 30 minutes at 37°C.

Baseline: Peruse with Tyrode’s buffer (containing 1.8 mM

) for 2 minutes.

Treatment: Apply DBO-83 via rapid perfusion.

Concentration:1.0 µM – 10 µM.

Note: Although

is ~4 nM, functional activation often requires micromolar concentrations to drive
conformational change rapidly before desensitization occurs.

Duration:2 – 10 seconds pulse.

Washout: Immediate washout for 2 minutes to allow receptor recovery.

Protocol B: Chronic Upregulation & Neuroprotection
Goal: Induce receptor upregulation (chaperoning) or test neuroprotection against toxicity (e.g.,

A

or glutamate). Critical Factor: Stability and sterility.

Seeding: Plate cells at 60-70% confluence.
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Treatment: Replace media with fresh neurobasal media containing DBO-83.

Concentration:1.0 µM – 10 µM.

Scientific Logic:[1][2][3][4][5][6][7][8][9] This concentration maintains a saturated

desensitized state, which is thermodynamically more stable and resistant to proteasomal

degradation.

Duration:24 – 48 hours.

Analysis (Receptor Density):

Wash cells 3x with ice-cold PBS to remove bound DBO-83 (critical, as DBO-83 will

compete with radioligands).

Perform surface binding assay using

-Epibatidine or Western Blot for total protein.

Analysis (Neuroprotection):

Pre-treat with DBO-83 (1 µM) for 1 hour prior to adding toxic insult (e.g., Glutamate).

Concentration Reference Table
Use this table to select the starting dose based on your specific assay type.
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Assay Type
Recommended
Conc.

Duration
Biological
Outcome

Radioligand Binding 1 – 10 nM 1 hr (4°C)

Competition for active

site (

nM).

Calcium Flux 1 – 10 µM <10 sec

Peak channel opening

(

typically >

).

Electrophysiology 10 – 50 µM ms pulses
Maximal current

amplitude.

Receptor Upregulation 1 – 10 µM 24 hrs

Increased

(density) via

chaperone effect.

Neuroprotection 0.1 – 1 µM 1-24 hrs
Activation of PI3K/Akt

survival pathways.

Troubleshooting & Optimization (Self-Validating
Systems)
To ensure your data is trustworthy, include these internal controls:

The "Desensitization Check": In electrophysiology, a second pulse of DBO-83 applied 10

seconds after the first should elicit a significantly smaller response. If the second response is

identical, your drug is likely not reaching the receptor (perfusion issue) or is not acting as an

agonist.

The "Antagonist Block": Pre-treatment with Mecamylamine (10 µM) or Methyllycaconitine

(MLA) should completely abolish the DBO-83 signal. This confirms the effect is nAChR-

mediated and not an off-target artifact.
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Washout Validation: In upregulation studies, failure to wash cells thoroughly (3x 10 mins)

before binding assays will result in false negatives because residual DBO-83 will compete

with the radioligand.
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(Note: DBO-83 is a specialized research compound. Specific

values may vary by cell line and expression levels of

vs

subunits. Always perform a dose-response curve.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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